Lead, isotope of mass 207
Overview
Description
Lead-207 is a stable isotope of Lead . It is both naturally occurring and produced by fission . It is one of the four stable isotopes of lead, the others being 204 Pb, 206 Pb, and 208 Pb . The atomic number of Pb-207 is 82, which means it has 82 protons. It has 125 neutrons, giving it a mass number of 207 .
Synthesis Analysis
Lead-207 is formed from the radioactive decay of uranium (235U → 207Pb) and thorium (232Th → 208Pb) . It also occurs to some extent as primordial isotopes that were made in supernovae .
Molecular Structure Analysis
The atomic structure of Pb-207 consists of 82 protons and 125 neutrons, giving it a mass number of 207 . The isotopic mass of Pb-207 is 206.975897 (8) u .
Physical And Chemical Properties Analysis
Pb-207 has a nuclear binding energy of 1629.06202729 MeV per nucleus . The lead atom has a radius of 175 pm and a Van der Waals radius of 202 pm . In its elemental form, lead has a metallic gray appearance .
Scientific Research Applications
Origin of Actinium and Age of the Earth : This study by E. Rutherford (1929) in "Nature" suggests that ^207Pb is mainly due to actinium lead, originating from an isotope of uranium. This has implications for understanding the age of the Earth and the atomic weight of protactinium (Rutherford, 1929).
Thermal Ionization Mass Spectrometry : Doucelance and Manhès (2001) in "Chemical Geology" focus on precise lead isotope analysis by thermal ionization mass spectrometry (TIMS), particularly the unusual behavior of ^207Pb at higher temperatures, which deviates from classical laws of mass discrimination (Doucelance & Manhès, 2001).
Isotopic Constitution of Lead : F. W. Aston (1933) in "Proceedings of The Royal Society A" discusses the isotopic constitution of lead, noting the uniqueness of lead in its formation through radioactive disintegration, affecting its isotopic constitution, including ^207Pb (Aston, 1933).
Optimal Spiking for Precision Isotopic Measurement : S. Galer's (1999) study in "Chemical Geology" explores the use of ^207Pb in the double-spike technique for lead isotopic measurements, enhancing precision in thermal ionization mass spectrometry (Galer, 1999).
Nuclear Field Shift Effect : A study by Fujii et al. (2011) in "Proceedings in Radiochemistry" examines the nuclear field shift effect of lead isotopes, including ^207Pb, in liquid-liquid extraction using a crown ether, contributing to our understanding of isotopic fractionation (Fujii et al., 2011).
Routine Isotope Determinations : Woodhead, Volker, and McCulloch (1995) in "Analyst" report on using a ^207Pb–^204Pb double spike for routine lead-isotope determinations, noting improvements in precision and accuracy over conventional methods (Woodhead, Volker, & McCulloch, 1995).
High-Resolution Ion-Microprobe Measurement : A study by Hinton and Long (1979) in "Earth and Planetary Science Letters" discusses high-resolution ion-microprobe measurements of lead isotopes, including ^207Pb, in single zircons, providing insights into geological time scales (Hinton & Long, 1979).
Safety And Hazards
properties
IUPAC Name |
lead-207 |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/Pb/i1+0 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WABPQHHGFIMREM-IGMARMGPSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[Pb] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[207Pb] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
Pb |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00161589 |
Source
|
| Record name | Lead, isotope of mass 207 | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00161589 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
206.97590 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Lead, isotope of mass 207 | |
CAS RN |
14119-29-0 |
Source
|
| Record name | Lead, isotope of mass 207 | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0014119290 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Lead, isotope of mass 207 | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00161589 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Citations
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